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Compound of Interest

Compound Name: TSTU

Cat. No.: B012026

For Researchers, Scientists, and Drug Development Professionals

O-(N-Succinimidyl)-1,1,3,3-tetramethyluronium tetrafluoroborate, commonly known as TSTU, is
a widely utilized coupling reagent in peptide synthesis and bioconjugation chemistry.[1] Its
efficacy in converting carboxylic acids to active N-hydroxysuccinimide (NHS) esters makes it an
invaluable tool in the synthesis of peptides, modification of proteins, and preparation of labeled
biomolecules.[1][2] However, its reactive nature necessitates a thorough understanding of its
safety profile and adherence to strict handling protocols to ensure the well-being of laboratory
personnel and the integrity of experimental outcomes. This guide provides an in-depth
overview of TSTU's hazards, safe handling procedures, and emergency responses.

Chemical and Physical Properties

TSTU is a white crystalline solid at room temperature.[1][3] A summary of its key physical and
chemical properties is presented below.
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Property Value References

O-(N-Succinimidyl)-1,1,3,3-

tetramethyluronium

Tetrafluoroborate, N,N,N',N'-
Synonyms [41[5]

Tetramethyl-O-(N-

succinimidyl)uronium

tetrafluoroborate
CAS Number 105832-38-0 [41151[6]
Molecular Formula CoH16BF4N303 [4]
Molecular Weight 301.05 g/mol [7]
Melting Point 195-201°C [8]

Soluble in water, acetonitrile,
Solubility DMSO, and DMF. Insoluble in [11[3]
ether.

White crystalline powder or
Appearance [11[3]
crystals.

Hazard Identification and Classification

TSTU is classified as a hazardous chemical.[5] Users must be fully aware of its potential health
effects before handling.

GHS Hazard Classification:
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Hazard Class Category References
Acute Toxicity, Oral Category 4 [5]
Skin Corrosion/Irritation Category 2 [5]1[6]
Serious Eye Damage/Eye

o Category 2/2A [5]1[6]
Irritation
Specific Target Organ Toxicity Category 3 (Respiratory 5]
(Single Exposure) system)
Skin Sensitization Category 1A [9]

GHS Pictograms:
GHSO07: Exclamation Mark[9]
Signal Word: Warning[5][9]

Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[6]

H317: May cause an allergic skin reaction.[9]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Precautionary Statements:

o Prevention: P261 (Avoid breathing dust), P272 (Contaminated work clothing should not be

allowed out of the workplace), P280 (Wear protective gloves/protective clothing/eye

protection/face protection).[9]

e Response: P302 + P352 (IF ON SKIN: Wash with plenty of water), P305 + P351 + P338 (IF
IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
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and easy to do. Continue rinsing), P333 + P313 (If skin irritation or rash occurs: Get medical
advice/attention), P362 + P364 (Take off contaminated clothing and wash it before reuse).[8]

[9]

o Storage: P405 (Store locked up).[8]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize risks associated
with TSTU.

Personal Protective Equipment (PPE)

A standardized PPE workflow should be followed to ensure user safety.

Personal 1 Protective Equipment (PPE) for TSTU Handling

1M Splash-proof Safety Goggles EERESILLEE-:)

NIOSH-approved Respirator (if dust is generated)

Before Handling TSTU Lon

Flame-retardant Lab Coat Chemical-resistant Gloves (e.g., Nitrile)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment workflow for handling TSTU.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
dust.[6][8]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[5][8]
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e Avoid the formation of dust and aerosols.[8]
o Use personal protective equipment as required.[8]

e Wash hands thoroughly after handling and before breaks.[6]

Storage Conditions

o Store in a tightly sealed container in a cool, dry, and well-ventilated place.[3][8]

Recommended storage temperature is between 2-8°C.[3]

The reagent is moisture and light sensitive; protect from exposure.[5][8]

Store under an inert atmosphere (e.g., argon).[3][7]

Keep away from incompatible materials such as strong oxidizing agents, water, strong acids,
and strong bases.[5][8]

Emergency Procedures

A clear and logical workflow is essential for responding to accidental exposures or spills.
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Exposure Response

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Rinse mouth with water.
Never give anything by mouth to an unconscious person.

Wash off with soap and plenty of water.

Use calcium gluconate paste for burns. Rinse with plenty of water for at least 15 minutes.

Consult a Physician

Click to download full resolution via product page
Caption: Emergency first aid procedures for TSTU exposure.
First-Aid Measures:

o General Advice: Immediate and specialized first aid is required for hydrofluoric (HF) acid
burns, which can result from decomposition products.[8]

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Consult a physician.[6][8]

o Skin Contact: In case of contact, immediately wash off with soap and plenty of water. For
burns, first treatment with calcium gluconate paste is recommended. Consult a physician.[8]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, holding the
eyelids apart, and consult a physician.[6][8]

« Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[6][8]
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Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

Hazardous Combustion Products: Under fire conditions, TSTU can decompose to form
carbon oxides, nitrogen oxides (NOx), hydrogen fluoride, and borane/boron oxides.[5][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[5][8]

Accidental Release Measures:

Personal Precautions: Use personal protective equipment. Avoid dust formation and
breathing vapors, mist, or gas. Ensure adequate ventilation.[8]

Environmental Precautions: Prevent product from entering drains.[8]

Containment and Cleanup: Pick up and arrange disposal without creating dust. Sweep up
and shovel into a suitable, closed container for disposal.[8]

Stability and Reactivity

Chemical Stability: TSTU is stable under recommended dry storage conditions.[3][8] It is,
however, sensitive to moisture and light.[5][8]

Reactivity: It can hydrolyze and degrade in humid conditions.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents, water, strong acids, and
strong bases.[5][8]

Hazardous Decomposition Products: Hazardous decomposition products formed under fire
conditions include carbon oxides, nitrogen oxides (NOx), hydrogen fluoride, and
borane/boron oxides.[8]

Disposal Considerations

Dispose of TSTU and its containers in accordance with local, state, and federal regulations.
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e |t is recommended to mix the material with a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.[8]

e Do not mix with other waste. Handle uncleaned containers as you would the product itself.[8]

This guide is intended to provide comprehensive safety information for the handling of TSTU. It
is imperative that all users read and understand the Safety Data Sheet (SDS) for this product
before use and receive appropriate safety training.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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